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IC50 Values of Anacardic Acid in Cancer Cell Lines

Cell Line
Cancer Type /
Description

IC50 Value (µM)
Assay
Duration

Citation

MCF-7 Breast Cancer (ERα+,
Luminal A)

21 ± 6.1 µM 48 hours [1] [2]

MDA-MB-
231

Triple-Negative Breast
Cancer (TNBC)

38 ± 5.6 µM 48 hours [1] [2]

MDA-MB-
468

Triple-Negative Breast
Cancer (TNBC)

39 ± 2.2 µM 48 hours [1]

HCC1806 Triple-Negative Breast
Cancer (TNBC)

41 ± 6.5 µM 48 hours [1]

BT-20 Triple-Negative Breast
Cancer (TNBC)

59 ± 5.8 µM 48 hours [1]

HCT-116 Colorectal Carcinoma 30.1 µg/mL (approx. 86 µM)* Not
Specified

[3]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s518869?utm_src=pdf-body
https://www.smolecule.com/products/s518869?utm_src=pdf-interest
https://www.smolecule.com/products/s518869?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11241071/
https://www.mdpi.com/1422-0067/25/13/7044
https://pmc.ncbi.nlm.nih.gov/articles/PMC11241071/
https://www.mdpi.com/1422-0067/25/13/7044
https://pmc.ncbi.nlm.nih.gov/articles/PMC11241071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11241071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11241071/
https://pubmed.ncbi.nlm.nih.gov/39800027/
https://www.smolecule.com/products/s518869?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cell Line
Cancer Type /
Description

IC50 Value (µM)
Assay
Duration

Citation

HL-60 Leukemia 29.8 µg/mL (approx. 85 µM)* Not

Specified

[3]

L-929 Non-tumoral Mouse

Fibroblasts

> highest tested concentration

(Selectivity Index > 40)

Not

Specified

[3]

Note: Values for HCT-116 and HL-60 are for a microencapsulated formulation of anacardic acid. The

approximate µM conversion is based on the molecular weight of 348.519 g/mol. [4] [3]

Detailed Experimental Context & Protocols

The IC50 values are derived from specific experimental conditions. Here are the methodologies and contexts

for key data.

Cell Viability Assays (MTT): The IC50 values for breast cancer cell lines were determined using the

MTT assay, a colorimetric method that measures the activity of mitochondrial enzymes in living cells.
Cells were treated with various concentrations of anacardic acid for 48 hours before the assay was

performed [5] [1] [2].
Proliferation Assay (dsDNA): To corroborate the MTT findings, a parallel dsDNA quantification
assay was used as an index of cell proliferation, which confirmed the anti-proliferative effects of
anacardic acid [1].

Key Findings on Breast Cancer Models:
Anacardic acid is effective against both estrogen receptor-positive (MCF-7) and triple-negative

breast cancer cells, though with varying potency [1] [6].
Treatment leads to G0/G1 phase cell cycle arrest and induces apoptosis (programmed cell

death) in TNBC cells like MDA-MB-231 [5].
It also suppresses cell invasion and migration, key steps in metastasis, as shown by

Transwell and wound healing assays [5].

Mechanisms of Action and Pathways

Anacardic acid exerts its anticancer effects through multiple biological pathways, which explains its impact

on cell viability.
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Anacardic Acid's Multimodal Anticancer Mechanism

Research Implications and Considerations

For researchers, several key points emerge from the data:

Promising Selectivity: A very promising finding is that a formulated version of anacardic acid
showed high selectivity for cancer cells (HCT-116, HL-60) over non-tumoral cells (L-929), with

no detectable IC50 in the latter at the tested concentrations [3]. This suggests a potential therapeutic
window.

Metabolic Targeting: Integrated metabolomics and transcriptomics studies indicate that anacardic
acid disrupts critical metabolic pathways in cancer cells, including the pentose phosphate pathway,
glutathione metabolism, and the citric acid (TCA) cycle [1] [2]. This positions it as a "mitocan" or
mitochondria-targeting agent.

Influence of Formulation: The high hydrophobicity of anacardic acid presents a challenge for
administration. Research into delivery systems, such as sodium hyaluronate microcapsules, is
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ongoing to improve its bioavailability and antitumor selectivity [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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